Cas no 2418644-62-7 (N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide
• CAS No: 2418644-62-7
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5676950
• PubChem ID: 165774253
• Update Time: 2025-10-18

N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2418644-62-7
• N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide
• Z1099692250
• EN300-26679687

• Inchi： 1S/C12H16N4O/c1-8-11(9(2)15-14-8)7-12(17)16(6-5-13)10-3-4-10/h10H,3-4,6-7H2,1-2H3,(H,14,15)
• InChI Key： ZCOVLSJPKFPIHV-UHFFFAOYSA-N
• SMILES： O=C(CC1C(C)=NNC=1C)N(CC#N)C1CC1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.8Ų

Additional information on N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide

Comprehensive Overview of N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide (CAS No. 2418644-62-7)

The compound N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide, identified by its CAS number 2418644-62-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyanomethyl and cyclopropyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its pyrazole core, which is known for its diverse pharmacological properties.

In recent years, the demand for N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide has surged due to its relevance in drug discovery and development. The compound's acetamide functionality and 3,5-dimethyl-1H-pyrazol-4-yl group contribute to its versatility in synthetic chemistry. This has led to its inclusion in studies focusing on enzyme inhibition, receptor modulation, and molecular targeting, aligning with current trends in precision medicine and personalized therapeutics.

One of the most searched topics related to this compound is its potential role in addressing antimicrobial resistance (AMR), a global health crisis. Researchers are exploring whether derivatives of N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide can serve as novel antibacterial or antifungal agents. Additionally, its neuroprotective properties are under investigation, particularly in the context of neurodegenerative diseases like Alzheimer's and Parkinson's, which are highly searched topics in both academic and public domains.

The synthesis of CAS No. 2418644-62-7 involves multi-step organic reactions, often starting with the condensation of 3,5-dimethyl-1H-pyrazole with appropriate acylating agents. The introduction of the cyanomethyl and cyclopropyl groups requires careful optimization to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring its suitability for further applications.

From an industrial perspective, N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide is also being evaluated for its potential in crop protection. The agrochemical sector is keen on developing new pesticides and herbicides with improved efficacy and environmental safety. This aligns with the growing consumer demand for sustainable agriculture practices, a topic frequently searched in relation to chemical innovations.

In conclusion, N-(cyanomethyl)-N-cyclopropyl-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide (CAS No. 2418644-62-7) represents a versatile and highly researched compound with broad applications in medicine and agriculture. Its structural complexity and functional diversity make it a valuable subject for ongoing and future studies, particularly in areas addressing pressing global challenges such as AMR and neurodegeneration. As research progresses, this compound is likely to play an increasingly important role in scientific and industrial advancements.